Cas no 103733-49-9 (Quinapril diketopiperazine)

• Product Name: Quinapril diketopiperazine
• CAS No: 103733-49-9
• MF: C₂₅H₂₈N₂O₄
• MW: 420.500826835632
• CID: 184442
• PubChem ID: 29986779
• Update Time: 2025-10-31

Quinapril diketopiperazine Chemical and Physical Properties

Names and Identifiers

• Quinapril diketopiperazine
• Quinapril Related Compound A
• QUINAPRIL RELATED COMPOUND A (50 MG) (ETHYL[3S-[2(R*),3A,11A BETA]]-1,3,4,6,11,11A-HEXAHYDRO-3-METHYL-1,4-DIOXO-ALPHA-(2-PHENY-LETHYL)-2H-PYRAZINO[1,2-B]ISOQUINOLINE-2-ACETATE)
• Quinapril Diketopipe
• ethyl (2S)-2-[(3S,11aS)-3-methyl-1,4-dioxo-3,6,11,11a-tetrahydropyrazino[1,2-b]isoquinolin-2-yl]-4-phenylbutanoate
• (αS,3S,11aS)-1,3,4,6,11,11a-Hexahydro-3-methyl-1,4-dioxo-α-(2-phenylethyl)-2H-pyrazino[1,2-b]isoquinoline-2-acetic acid ethyl ester
• (alphaS,3S,11aS)-1,3,4,6,11,11a-Hexahydro-3-methyl-1,4-dioxo-alpha-(2-phenylethyl)-2H-pyrazino[1,2-b]isoquinoline-2-acetic acid ethyl ester
• PD 109488
• Quinapril USP RC A
• Quinapril EP Impurity D
• (aS,3S,11aS)-1,3,4,6,11,11a-Hexahydro-3-methyl-1,4-dioxo-α-(2-phenylethyl)-2H-pyrazino[1,2-β]isoquinoline-2-acetic Acid
• (aS,3S,11aS)-1,3,4,6,11,11a-Hexahydro-3-methyl-1,4-dioxo-a-(2-phenylethyl)-2H-pyrazino[1,2-b]isoquinoline-2-acetic Acid
• (αS,3S,11aS)-1,3,4,6,11,11a-Hexahydro-3-Methyl-1,4-dioxo-α-(2-phenylethyl)-2H-pyrazino[1,2-b]isoquinoline-2-acetic Acid
• Ethyl [3S-[2(R*),3a,11a beta]]-1,3,4,6,11,11a-hexahydro-3-methyl-1,4-dioxo-alpha-(2-phenylethyl)-2H-pyrazino[1,2-b]isoquinoline-2-acetate
• UNII-482564RI35
• Q27259095
• HY-114547
• PD-109488
• Ethyl (2S)-2-[(3S,11aS)-3-Methyl-1,4-dioxo-1,3,4,6,11,11a-hexahydro-2H-pyrazino[1,2-b]isoquinolin-2-yl]-4-phenylbutanoate
• (alphaS,3S,11aS)-1,3,4,6,11,11a-Hexahydro-3-methyl-1,4-dioxo-alpha-(2-phenylethyl)-2H-pyrazino[1,2-b]isoquinoline-2-acetic Acid
• 2H-PYRAZINO(1,2-B)ISOQUINOLINE-2-ACETIC ACID, 1,3,4,6,11,11A-HEXAHYDRO-3-METHYL-1,4-DIOXO-.ALPHA.-(2-PHENYLETHYL)-, ETHYL ESTER, (.ALPHA.S,3S,11AS)-
• ETHYL (2S)-2-((3S,11AS)-3-METHYL-1,4-DIOXO-1,3,4,6,11,11AHEXAHYDRO-2H-PYRAZINO(1,2-B)ISOQUINOLIN-2-YL)-4-PHENYLBUTANOATE
• 103733-49-9
• PD109488
• ETHYL(3S-(2(R*),3A,11A BETA))-1,3,4,6,11,11A-HEXAHYDRO-3-METHYL-1,4-DIOXO-ALPHA-(2-PHENYLETHYL)-2H-PYRAZINO(1,2-B)ISOQUINOLINE-2-ACETATE
• (-)-PD-109488
• 482564RI35
• AKOS027324520
• DTXSID20146035
• QUINAPRIL HYDROCHLORIDE IMPURITY D [EP IMPURITY]
• CS-0063396
• J-001028
• 2H-Pyrazino(1,2-b)isoquinoline-2-acetic acid, 1,3,4,6,11,11a-hexahydro-3-methyl-1,4-dioxo-alpha-(2-phenylethyl)-, ethyl ester, (3S-(2(R*),3alpha-11abeta))-
• (S)-Ethyl 2-((3S,11aS)-3-methyl-1,4-dioxo-3,4,11,11a-tetrahydro-1H-pyrazino[1,2-b]isoquinolin-2(6H)-yl)-4-phenylbutanoate
• DB-254638
• QUINAPRIL HYDROCHLORIDE IMPURITY D (EP IMPURITY)
• 2H-PYRAZINO(1,2-B)ISOQUINOLINE-2-ACETIC ACID, 1,3,4,6,11,11A-HEXAHYDRO-3-METHYL-1,4-DIOXO-ALPHA-(2-PHENYLETHYL)-, ETHYL ESTER, (ALPHAS,3S,11AS)-
• DTXCID5068526

• Inchi： 1S/C25H28N2O4/c1-3-31-25(30)21(14-13-18-9-5-4-6-10-18)27-17(2)23(28)26-16-20-12-8-7-11-19(20)15-22(26)24(27)29/h4-12,17,21-22H,3,13-16H2,1-2H3/t17-,21-,22-/m0/s1
• InChI Key： NDDYKENLGBOEPD-HSQYWUDLSA-N
• SMILES： O=C1[C@@H]2CC3C=CC=CC=3CN2C([C@H](C)N1[C@H](C(=O)OCC)CCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 420.20500
• Monoisotopic Mass: 420.20490738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 674
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 66.9Ų

Experimental Properties

• Density: 1.25±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (6.3E-3 g/L) (25 ºC),
• PSA: 66.92000
• LogP: 2.61090

Quinapril diketopiperazine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at recommended temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Quinapril diketopiperazine

Quinapril Diketopiperazine: A Novel Compound with Potential Therapeutic Applications

Quinapril diketopiperazine (CAS No. 103733-49-9) is a derivative of the well-known antihypertensive drug quinapril. This compound has garnered significant attention in recent years due to its unique structural features and potential therapeutic applications. In this article, we will delve into the chemical properties, pharmacological effects, and recent research findings related to quinapril diketopiperazine.

Chemical Structure and Synthesis: Quinapril diketopiperazine is characterized by its diketopiperazine moiety, which is a cyclic dipeptide structure. This structural feature imparts unique chemical and biological properties to the compound. The synthesis of quinapril diketopiperazine typically involves the cyclization of quinapril with a suitable amino acid or peptide, followed by further functionalization to achieve the desired chemical structure. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound, making it more accessible for research and development.

Pharmacological Properties: The pharmacological profile of quinapril diketopiperazine is of particular interest due to its potential as an angiotensin-converting enzyme (ACE) inhibitor. ACE inhibitors are widely used in the treatment of hypertension and heart failure due to their ability to reduce blood pressure and improve cardiovascular outcomes. Studies have shown that quinapril diketopiperazine exhibits potent ACE inhibitory activity, comparable to that of its parent compound, quinapril. However, the diketopiperazine moiety may enhance the bioavailability and metabolic stability of the compound, potentially leading to improved therapeutic efficacy.

In Vitro and In Vivo Studies: Extensive in vitro and in vivo studies have been conducted to evaluate the biological effects of quinapril diketopiperazine. In cell culture experiments, this compound has been shown to effectively inhibit ACE activity in various cell lines, including vascular smooth muscle cells and cardiomyocytes. Additionally, animal studies have demonstrated that quinapril diketopiperazine can significantly lower blood pressure in hypertensive models without causing adverse side effects. These findings suggest that quinapril diketopiperazine may be a promising candidate for the development of novel antihypertensive agents.

Clinical Potential and Future Directions: The clinical potential of quinapril diketopiperazine is currently being explored through preclinical and early-stage clinical trials. Preliminary results from these trials have been encouraging, with the compound showing good safety profiles and promising therapeutic effects. Researchers are particularly interested in evaluating the long-term efficacy and safety of quinapril diketopiperazine in patients with hypertension and related cardiovascular conditions. Future studies will focus on optimizing dosing regimens, assessing drug interactions, and exploring potential applications in other therapeutic areas.

Mechanisms of Action: The mechanisms underlying the therapeutic effects of quinapril diketopiperazine are multifaceted. In addition to its ACE inhibitory activity, this compound may also exert additional beneficial effects on cardiovascular health through other mechanisms. For example, recent research has suggested that quinapril diketopiperazine may have anti-inflammatory properties, which could contribute to its overall cardioprotective effects. Furthermore, studies have indicated that this compound may modulate oxidative stress pathways, further enhancing its potential as a therapeutic agent.

Safety and Toxicology: Safety is a critical consideration in the development of any new pharmaceutical agent. Preclinical toxicology studies have shown that quinapril diketopiperazine^{(CAS No. 103733-49-9)) has a favorable safety profile at therapeutic doses. No significant toxicity or adverse effects were observed in animal models at doses several times higher than those required for therapeutic efficacy. These findings support the continued development of this compound for clinical use.}

In conclusion, Quinapril diketopiperazine (CAS No. 103733-49-9) represents a promising novel compound with significant potential in the treatment of hypertension and related cardiovascular conditions. Its unique chemical structure and enhanced pharmacological properties make it an attractive candidate for further research and development. As ongoing studies continue to elucidate its mechanisms of action and clinical efficacy, it is anticipated that this compound will play an important role in advancing therapeutic options for patients with cardiovascular diseases.